5,6,7,8-Tetrahydro-[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid

Specification

• Molecular Formula: C7H9N3O2
• Molecular Weight: 167.17 g/mol
• IUPAC Name: 5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid
• Standard InChI: InChI=1S/C7H9N3O2/c11-7(12)5-2-1-3-6-8-4-9-10(5)6/h4-5H,1-3H2,(H,11,12)
• Standard InChI Key: ZTSUEPOETOGLKG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N2C(=NC=N2)C1)C(=O)O

Introduction

Chemical Identity and Structural Analysis

IUPAC Nomenclature and Synonyms

The systematic IUPAC name for this compound is 5,6,7,8-tetrahydro-triazolo[1,5-a]pyridine-5-carboxylic acid, reflecting its bicyclic structure comprising a partially saturated pyridine ring fused with a triazole moiety. Key synonyms include:

• 1369276-96-9 (CAS Registry Number)

• 5H,6H,7H,8H-triazolo[1,5-a]pyridine-5-carboxylic acid

• MFCD22394743 (MDL Number)

Molecular Structure and Stereochemistry

The compound’s structure (Fig. 1) features a six-membered tetrahydro-pyridine ring fused to a five-membered triazole ring, with a carboxylic acid group (-COOH) at the 5-position. The SMILES notation C1CC(N2C(=NC=N2)C1)C(=O)O confirms the connectivity, while the InChIKey ZTSUEPOETOGLKG-UHFFFAOYSA-N provides a unique identifier for its stereochemical configuration. Computational models indicate one undefined stereocenter, suggesting potential for enantiomeric forms.

Physicochemical Properties

Computed Physicochemical Parameters

Critical properties derived from PubChem’s computational algorithms include:

Property	Value	Relevance
Molecular Weight	167.17 g/mol	Determines molar calculations
XLogP3-AA	0.5	Indicates moderate lipophilicity
Hydrogen Bond Donors	1 (COOH group)	Influences solubility and binding
Hydrogen Bond Acceptors	4	Affects permeability and druglikeness
Topological Polar Surface Area	68 Ų	Predicts membrane penetration potential
Rotatable Bond Count	1	Impacts molecular flexibility

These properties suggest moderate aqueous solubility and potential for central nervous system activity due to the balanced lipophilicity and polar surface area.

Synthesis and Manufacturing

Applications and Research Findings

Computational Druglikeness

The compound’s Topological Polar Surface Area (68 Ų) and LogP (0.5) align with Lipinski’s criteria for oral bioavailability, though experimental validation is needed.